Cas no 937644-82-1 (3-acetamido-5-nitrothiophene-2-carboxylic acid)

• Product Name: 3-acetamido-5-nitrothiophene-2-carboxylic acid
• CAS No: 937644-82-1
• MF: C₇H₆N₂O₅S
• MW: 230.197940349579
• CID: 5249285
• PubChem ID: 16640237
• Update Time: 2025-10-29

3-acetamido-5-nitrothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(acetylamino)-5-nitro-
• 3-acetamido-5-nitrothiophene-2-carboxylic acid

• Inchi： 1S/C7H6N2O5S/c1-3(10)8-4-2-5(9(13)14)15-6(4)7(11)12/h2H,1H3,(H,8,10)(H,11,12)
• InChI Key： DWTQJIZFCHQMNF-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC([N+]([O-])=O)=CC=1NC(C)=O

Additional information on 3-acetamido-5-nitrothiophene-2-carboxylic acid

Comprehensive Overview of 3-Acetamido-5-nitrothiophene-2-carboxylic Acid (CAS No. 937644-82-1)

3-Acetamido-5-nitrothiophene-2-carboxylic acid (CAS No. 937644-82-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thiophene derivative features an acetamido group and a nitro substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in designing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The compound’s carboxylic acid functionality allows for facile derivatization, enabling its use in peptide coupling reactions and metal-organic frameworks (MOFs). Recent studies highlight its role in developing sustainable chemistry solutions, a hot topic in 2024 as industries prioritize green synthesis and low-waste processes. Its nitrothiophene core also shows promise in photocatalysis, addressing queries about renewable energy applications—a frequent search trend among academic and industrial users.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry confirm the high purity (>98%) of CAS No. 937644-82-1, a critical factor for regulatory compliance in GMP manufacturing. FAQs often revolve around its stability: the compound is best stored under anhydrous conditions at -20°C to prevent degradation, a detail highly relevant to laboratory professionals. Additionally, its solubility profile (soluble in DMSO, slightly soluble in methanol) is frequently searched for experimental planning.

In the context of AI-driven drug design, this molecule’s QSAR data (Quantitative Structure-Activity Relationship) is valuable for predictive modeling, a trending topic in computational chemistry forums. Its molecular weight (230.21 g/mol) and logP value (1.62) are often cited in ADMET studies, addressing common user questions about bioavailability. Patent databases reveal its utility in heterocyclic chemistry, with applications ranging from crop protection to OLED materials—areas experiencing exponential growth.

From a commercial perspective, suppliers emphasize scalable synthesis routes for CAS No. 937644-82-1, responding to market needs for cost-effective intermediates. The compound’s electrophilic reactivity at the nitro group makes it a candidate for click chemistry, a technique dominating recent literature. Environmental concerns are addressed by its biodegradability studies, another high-traffic keyword in eco-conscious research circles.

In summary, 3-acetamido-5-nitrothiophene-2-carboxylic acid bridges multiple disciplines, from medicinal chemistry to material science. Its adaptability to high-throughput screening and alignment with UN Sustainable Development Goals (SDGs) ensure its relevance in future scientific breakthroughs. This profile caters to both novice researchers and seasoned professionals seeking actionable insights on this multifaceted compound.